Cas no 1522963-96-7 (4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1522963-96-7
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD26598983
• CID: 4603937
• PubChem ID: 136316477
• Update Time: 2025-08-05

4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• MDL： MFCD26598983
• Inchi： 1S/C6H6N2O3/c1-3-4(6(10)11)5(9)8-2-7-3/h2H,1H3,(H,10,11)(H,7,8,9)
• InChI Key： MMFKCRSYUIQPJG-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(C(O)=O)=C(C)N=1

Additional information on 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Professional Introduction to 4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 1522963-96-7)

4-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, with the chemical formula C₆H₅NO₃ and CAS number 1522963-96-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic compound belongs to the pyrimidine family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The structural framework of this compound features a pyrimidine core, modified with a methyl group at the 4-position, an oxo group at the 6-position, and a carboxylic acid moiety at the 5-position. Such structural characteristics make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid involves multi-step organic reactions that typically begin with readily available precursors. One common synthetic route includes the condensation of β-ketoesters with urea or thiourea derivatives under acidic or basic conditions, followed by cyclization and oxidation steps to introduce the necessary functional groups. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent pharmaceutical applications.

This compound has garnered considerable attention in recent years due to its potential pharmacological properties. Pyrimidine derivatives are well-documented for their roles as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The presence of the carboxylic acid group in 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid allows for further derivatization into esters or amides, which can enhance solubility and bioavailability. Additionally, the oxo group contributes to electrophilic characteristics that may facilitate interactions with biological targets.

Recent studies have explored the biological activity of various pyrimidine derivatives, including analogs of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. For instance, research has demonstrated that certain pyrimidine-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The methyl and carboxyl groups in this molecule may play critical roles in modulating binding affinity to these targets. Furthermore, computational modeling studies have suggested that structural modifications at the 4-position and 5-position can significantly alter pharmacokinetic profiles, making this compound a promising candidate for drug development.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds is an ongoing pursuit to address unmet medical needs. The versatility of 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid as a scaffold allows chemists to explore diverse chemical spaces. By incorporating different substituents or altering the core structure, researchers can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead molecules for further optimization.

The pharmaceutical industry has shown particular interest in pyrimidine derivatives due to their historical success as drugs. For example, thiopurine drugs like azathioprine and mercaptopurine are widely used immunosuppressants that have been on the market for decades. While these drugs have demonstrated efficacy in treating autoimmune diseases and preventing organ transplant rejection, there remains a need for more refined therapeutic agents with improved safety profiles. The exploration of new pyrimidine derivatives like 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid aims to address this challenge by leveraging structural diversity to discover next-generation therapeutics.

Beyond its potential as an active pharmaceutical ingredient (API), this compound may also serve as an intermediate in the synthesis of more complex molecules. Its reactive sites provide opportunities for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other transformations commonly employed in synthetic organic chemistry. Such flexibility makes it a valuable building block for medicinal chemists seeking to design novel scaffolds with tailored properties.

The role of computational chemistry in drug discovery has been increasingly prominent in recent years. Advanced algorithms and machine learning models enable researchers to predict biological activity and optimize molecular structures with unprecedented efficiency. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying promising candidates like 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. This synergy between experimental and computational approaches is transforming how new drugs are discovered and developed.

In conclusion, 4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1522963-96-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for generating biologically active molecules. As research continues to uncover new applications for pyrimidine derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine. The ongoing exploration of its synthetic pathways and biological activities underscores its importance as a subject of study in modern medicinal chemistry.